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High-Purity Reagent Guide for Drug Discovery & Biocatalysis

Part 1: Chemical Identity & Physicochemical Profile[1][2]
[3][4][5]

2-(4-Chlorophenyl)oxirane (commonly 4-Chlorostyrene oxide) is a chiral building block of
significant interest in the synthesis of beta-adrenergic blockers, antifungal agents, and as a
probe substrate for characterizing Epoxide Hydrolase (EH) activity in metabolic profiling.

Unlike standard MSDS documents which list static data, this guide interprets the
physicochemical properties to inform experimental design. The molecule’s reactivity is driven
by the tension of the oxirane ring (approx. 27 kcal/mol strain energy) coupled with the lipophilic
4-chlorophenyl moiety, facilitating rapid membrane penetration and protein alkylation.

Physicochemical Data Table
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Property Value Experimental Implication
Primary identifier for regulatory
CAS Number 2788-86-5
searches.
Molecular Formula CsH7CIO MW: 154.59 g/mol .[1][2][3]

Physical State

Colorless to pale yellow liquid

Viscosity changes significantly

<10°C; allow to warm before

pipetting.

High boiling point suggests low

Boiling Point ~230°C (760 mmHg) volatility, but degradation
occurs at high T.
) Denser than water; sinks in
Density 1.283 g/mL (25°C) )
agueous extraction layers.
CRITICAL: Classified as
Flash Point 20°C (Closed Cup)* Flammable Liquid (Cat 2).
Requires grounding.[4]
o ) Prepare stock solutions in
- Immiscible in water; Soluble in ] ]
Solubility DMSO for biological assays to
EtOH, DMSO, CH2Cl2 )
prevent hydrolysis.
o ) Available as Racemic, (R)-, or
Chirality 1 Chiral Center (C2)

(S)- enantiomers.

*Note: While the boiling point is high, commercial grades are often classified with a low flash

point (20°C) due to volatile impurities or specific stabilization protocols. Always treat as highly

flammable.

Part 2: Hazard Identification & Toxicology (The "Why"
Behind the Hazard)

Standard GHS codes (H315, H319, H317) understate the risk.[5] The toxicity of 4-chlorostyrene
oxide is mechanistic: it acts as a direct-acting alkylating agent.

Mechanistic Toxicity Pathway
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The electrophilic carbons of the epoxide ring are susceptible to nucleophilic attack by DNA
bases (guanine N7) and protein residues (cysteine thiols). This is the basis for its potential
genotoxicity and skin sensitization.
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Figure 1: Mechanistic pathway of toxicity showing nucleophilic attack on the epoxide ring
leading to DNA alkylation and protein haptenization.

Key Hazards:

e H317 (Skin Sensitization): The lipophilic chlorophenyl group aids dermal absorption, while
the epoxide binds to Langerhans cell proteins, triggering an immune response. Protocol:
Double-gloving (Nitrile + Laminate) is required.

o H341 (Suspected Genetic Defects): Positive in Ames tests (strain TA100) without metabolic
activation due to direct DNA alkylation.

e H315/H319 (Irritation): Direct tissue damage upon contact.

Part 3: Handling, Stability & Reactivity

Storage Protocol:

o Temperature: Store at 2—8°C. Long-term storage at -20°C is preferred to prevent
spontaneous polymerization or hydrolysis.
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e Atmosphere:Air and Moisture Sensitive. Store under Argon or Nitrogen. The epoxide ring
hydrolyzes to the corresponding diol (1-(4-chlorophenyl)ethane-1,2-diol) in the presence of
atmospheric moisture and trace acid.

o Container: Teflon-lined caps are mandatory. Do not use polystyrene containers as the oxide
may act as a solvent/plasticizer.

Emergency Response (Spill):
e Evacuate: Remove ignition sources (Flash point 20°C).
e Neutralize: Do not use water (immiscible/spreads fire). Adsorb with vermiculite or sand.

o Decontamination: Clean surfaces with a solution of 10% Sodium Thiosulfate. Thiosulfate acts
as a soft nucleophile, opening the epoxide ring to form a non-volatile, water-soluble salt,
effectively quenching reactivity.

Part 4: Application — Epoxide Hydrolase (EH) Activity
Assay[11]

In drug development, 4-chlorostyrene oxide is a "gold standard" substrate for determining the
catalytic activity and enantioselectivity of Epoxide Hydrolases (Soluble EH or Microsomal EH).

Experimental Rationale

Researchers use this substrate because the hydrolysis rate and the enantiomeric excess (ee)
of the product (diol) provide a direct readout of the enzyme's stereochemical preference.

Protocol: Kinetic Resolution Assay

Materials:

e Substrate: 2-(4-Chlorophenyl)oxirane (racemic), 100 mM stock in Acetonitrile.
e Enzyme: Recombinant Soluble Epoxide Hydrolase (SEH) or Liver Microsomes.
» Buffer: Sodium Phosphate (0.1 M, pH 7.4) containing 0.1 mg/mL BSA.

Step-by-Step Workflow:
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¢ Pre-Incubation: Equilibrate enzyme in buffer (990 uL) at 30°C for 5 minutes.

e |Initiation: Add 10 pL of substrate stock (Final conc: 1 mM). Vortex briefly.

Reaction: Incubate at 30°C with shaking (400 rpm).

Time-Points: At t=0, 5, 10, 30 min, remove 100 pL aliquots.

Quenching: Immediately add 100 uL of ice-cold Ethyl Acetate (containing internal standard).
This stops the enzyme and extracts the organic components.

Analysis: Centrifuge (3000 x g, 5 min). Analyze the organic phase via Chiral HPLC (Chiralcel
OD-H column) to quantify the ratio of remaining epoxide enantiomers vs. formed diol.
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Figure 2: Workflow for the Epoxide Hydrolase Kinetic Resolution Assay using 2-(4-

Chlorophenyl)oxirane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Monograph: 2-(4-Chlorophenyl)oxirane].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1581470#msds-for-2-4-chlorophenyl-oxirane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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